Cas no 59837-38-6 (2,4(1H,3H)-Pyrimidinedione,1-(3,5-di-O-acetyl-6-S-acetyl-2-S-ethyl-2,6-dithio-b-D-mannofuranosyl)-5-methyl-(9CI))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-(3,5-di-O-acetyl-6-S-acetyl-2-S-ethyl-2,6-dithio-b-D-mannofuranosyl)-5-methyl-(9CI)
• CAS No: 59837-38-6
• MF: C₁₉H₂₆N₂O₈S₂
• MW: 474.54834318161
• CID: 387397
• PubChem ID: 291695
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(3,5-di-O-acetyl-6-S-acetyl-2-S-ethyl-2,6-dithio-b-D-mannofuranosyl)-5-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(3,5-di-O-acetyl-6-S-acetyl-2-S-ethyl-2,6-dithio-b-D-mannofuranosyl)-5-methyl-(9CI)
• [2-(1-acetyloxy-2-acetylsulfanylethyl)-4-ethylsulfanyl-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] acetate
• 1-[6-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (non-preferred name)
• AC1L6T9X
• NSC170732
• NSC-157065
• 59837-38-6
• DTXSID30975237
• 1-(3,5-Di-O-acetyl-6-S-acetyl-2-S-ethyl-2,6-dithiohexofuranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one
• NSC157065

• Inchi： 1S/C19H26N2O8S2/c1-6-30-16-15(28-11(4)23)14(13(27-10(3)22)8-31-12(5)24)29-18(16)21-7-9(2)17(25)20-19(21)26/h7,13-16,18H,6,8H2,1-5H3,(H,20,25,26)
• InChI Key： MPYALNMEQUYSJX-UHFFFAOYSA-N
• SMILES： S(CC)C1C(N2C(NC(C(C)=C2)=O)=O)OC(C(CSC(C)=O)OC(C)=O)C1OC(C)=O

Computed Properties

• Exact Mass: 474.11300
• Monoisotopic Mass: 474.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 179Ų

Experimental Properties

• Density: 1.37
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.582
• PSA: 184.36000
• LogP: 1.00720